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Compound of Interest

Compound Name: Oil Orange ss

CAS No.: 2646-17-5

Cat. No.: B1669088

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Oil Orange SS (also known as Solvent Orange 2), a synthetic azo dye.

Adherence to these procedural steps will minimize risk and ensure proper disposal.

Health Hazard Summary
Oil Orange SS is a red to orange powder that presents several health hazards. It may cause

skin and eye irritation upon contact.[1] Inhalation of dust or ingestion can also be harmful.[1]

Notably, Oil Orange SS is suspected of causing genetic defects and cancer. It is classified as a

combustible solid and, like other azo dyes, can be explosive when suspended in air at specific

concentrations.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling Oil Orange SS. The following table

summarizes the recommended equipment for various levels of protection.
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PPE Category Recommended Equipment Rationale

Eye and Face
Chemical safety goggles or a

face shield.

Protects against dust particles

and potential splashes,

preventing eye irritation.

Skin

- Gloves: Nitrile or butyl rubber

gloves. Check for

breakthrough times and

replace regularly.- Lab Coat: A

standard lab coat should be

worn.- Protective Clothing: For

larger quantities or potential for

significant exposure,

disposable Tyvek-type

coveralls are recommended.

Nitrile and butyl gloves provide

good resistance to a range of

chemicals. A lab coat prevents

minor skin contact. Coveralls

offer full-body protection from

dust and splashes.

Respiratory

- For low dust levels: A NIOSH-

approved N95 particulate

respirator.- For higher

concentrations or unknown

exposure: A full-face respirator

with organic vapor/HEPA

combination cartridges

(black/magenta).- For

emergencies: A self-contained

breathing apparatus (SCBA).

Protects against inhalation of

harmful dust particles. Organic

vapor cartridges are

recommended due to the

aromatic nature of the

compound. A HEPA (or P100)

filter is necessary for fine

particulates. SCBA is for

situations where the oxygen

level may be low or

concentrations are high.

Experimental Workflow and Handling Procedures
The following diagram outlines the standard operating procedure for the safe handling of Oil
Orange SS, from preparation to disposal. Adherence to this workflow is crucial for minimizing

exposure and preventing contamination.
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Preparation

Handling & Experimentation

Decontamination & Disposal

Designate Handling Area
(Fume Hood or Ventilated Enclosure)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

1. Setup

Weigh Solid in Ventilated Area
(Use anti-static measures)

2. Proceed

Dissolve in Appropriate Solvent
(Avoid creating dust)

3. Prepare Solution

Conduct Experiment
(Maintain containment)

4. Execute

Decontaminate Work Surfaces
(Use appropriate solvent/detergent)

5. Cleanup

Dispose of Solid Waste
(Collect in a labeled, sealed container)

6a. Solid Waste

Dispose of Liquid Waste
(Collect in a labeled, sealed container)

6b. Liquid Waste

Doff PPE in Designated Area
(Dispose of single-use items)

7. Final Step

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Oil Orange SS
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Detailed Protocols
Spill Response:

Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.

Wear Appropriate PPE: Before cleaning, don the appropriate PPE, including a respirator.

Contain the Spill: For small spills, gently cover the solid material with an absorbent paper

dampened with 60-70% ethanol to prevent dust from becoming airborne.[1]

Collect the Material: Carefully transfer the dampened material and absorbent paper into a

sealed, labeled waste container.

Decontaminate the Area: Clean the spill area with a suitable solvent or detergent, followed

by a water rinse.

Dispose of Waste: Dispose of all contaminated materials as hazardous waste.

Disposal Plan:

All waste containing Oil Orange SS, including contaminated PPE, spill cleanup materials, and

unused product, must be treated as hazardous waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a compatible, labeled, sealed waste container. Do not mix with

incompatible waste streams.

Disposal Vendor: All waste must be disposed of through a licensed hazardous waste

disposal contractor in accordance with local, state, and federal regulations.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Skin Contact: Immediately wash the affected area with soap and water.[1] Remove

contaminated clothing. If irritation persists, seek medical attention.

Inhalation: Move the person to fresh air.[1] If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 1-2 glasses of water to dilute the chemical.[1] Seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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